2-(5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-ethylacetamide

• IUPAC Name: 2-(5,5-dioxobenzo[c][1,2]benzothiazin-6-yl)-N-ethylacetamide
• InChI: InChI=1S/C16H16N2O3S/c1-2-17-16(19)11-18-14-9-5-3-7-12(14)13-8-4-6-10-15(13)22(18,20)21/h3-10H,2,11H2,1H3,(H,17,19)
• InChI Key: HCJQHWNCZBVLTM-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1C2=CC=CC=C2C3=CC=CC=C3S1(=O)=O
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves multi-step chemical reactions, starting from basic precursors to the final compound. The synthesis process often employs methods such as thermal or ultrasonic baths to enhance reaction rates and product yields. Characterization of the synthesized compounds is typically done using spectroscopic techniques like NMR, infrared, and EIMS, and sometimes, structures are further elucidated using X-ray crystallography (Aslam et al., 2013).

Molecular Structure Analysis

The molecular structure of compounds similar to 2-(5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-6-yl)-N-ethylacetamide is often confirmed through detailed spectroscopic analysis, including NMR and X-ray crystallography. These techniques allow for the precise determination of molecular geometry, bond lengths, and angles, providing insights into the compound's three-dimensional structure and electronic configuration (Aslam et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving similar compounds can include interactions with various reagents to form new derivatives, showcasing the compound's reactivity and potential for chemical modification. The chemical properties are influenced by the compound's structure, including the presence of functional groups that determine its reactivity and interactions with biological targets (Kamal et al., 2011).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for their practical application. These properties can significantly affect the compound's behavior in biological systems and its suitability for drug formulation (Shukla et al., 2012).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemical entities, and stability under various conditions, are essential for understanding the compound's potential as a medicinal agent. Studies often explore these properties through experimental assays and computational modeling to predict the compound's behavior in complex biological environments (Bhoi et al., 2015).

Scientific Research Applications

Anti-HIV-1 Activity

A study by Aslam et al. (2013) synthesized a novel series of compounds, including derivatives related to the chemical structure . These compounds were evaluated for their anti-HIV-1 and cytotoxic activities, revealing that some exhibited significant activity against the human immunodeficiency virus type 1 (HIV-1) with minimal toxicity, highlighting their potential as antiviral agents (Aslam et al., 2013).

Anticancer Activity

Further research delves into the compound's applications in cancer treatment. Abdel-Motaal et al. (2020) reported the synthesis of novel heterocycles utilizing thiophene-incorporated thioureido substituents as precursors, showing potent anticancer activity against colon cancer cell lines (Abdel-Motaal et al., 2020). Similarly, Shams et al. (2010) detailed the synthesis and antitumor evaluation of heterocyclic compounds derived from a similar precursor, demonstrating significant inhibitory effects on various human cancer cell lines (Shams et al., 2010).

Antioxidant Properties

Research by Ahmad et al. (2012) synthesized compounds based on the pyrazolobenzothiazine system, evaluated for their antioxidant activities. Several compounds showed moderate to significant radical scavenging activity, suggesting their utility in combating oxidative stress (Ahmad et al., 2012).

Antibacterial and Antifungal Agents

Borad et al. (2015) explored the synthesis of novel derivatives as potent antibacterial agents. These compounds exhibited a broad spectrum of antibacterial activity against various microorganisms, indicating their potential as new treatments for bacterial infections (Borad et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, (5,5-Dioxido-6h-dibenzo[c,e][1,2]thiazin-6-yl)acetic acid, suggests that it should not be released into the environment and that personal protective equipment should be used when handling it. In case of exposure, the affected area should be washed with copious amounts of water and medical attention should be sought if symptoms persist.

Future Directions

The future directions for research on this compound and its derivatives could include further exploration of their potential use in organic electroluminescent devices. Additionally, more research could be done to fully understand their physical and chemical properties, as well as their safety and environmental impact.